Cas no 2248374-34-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate
• CAS No: 2248374-34-5
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5599590
• PubChem ID: 165718590
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248374-34-5
• EN300-6515388
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate

• Inchi： 1S/C18H21NO4/c1-12(11-13-7-3-2-4-8-13)18(22)23-19-16(20)14-9-5-6-10-15(14)17(19)21/h5-6,9-10,12-13H,2-4,7-8,11H2,1H3
• InChI Key： QHJPFEVUKZAJOX-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate (CAS No: 2248374-34-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate, identified by its CAS number 2248374-34-5, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of heterocyclic esters, characterized by a fused ring system containing an isoindole core and an acetoate functional group. The presence of both 1,3-dioxo and 3-cyclohexyl-2-methylpropanoate substituents contributes to its distinctive chemical properties, making it a subject of interest for further investigation in medicinal chemistry.

The isoindole scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The 1,3-dioxo moiety, which resembles a β-ketoester derivative, introduces reactivity that can be exploited in synthetic transformations or may contribute to pharmacological effects through hydrogen bonding or dipole interactions. Meanwhile, the 3-cyclohexyl-2-methylpropanoate side chain adds bulk and lipophilicity to the molecule, potentially influencing its solubility and membrane permeability—key factors in drug bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. Molecular modeling studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate may exhibit favorable binding affinities with certain proteases and kinases. This hypothesis is supported by the work of researchers who have demonstrated that isoindole derivatives can modulate enzyme activity by occupying specific binding pockets. For instance, studies on related compounds have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In vitro assays have begun to explore the potential therapeutic applications of this compound. Preliminary data indicate that it may possess anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The dioxo group’s ability to engage in polar interactions could enhance binding specificity, while the cyclohexyl and methyl substituents may improve metabolic stability. Such characteristics are desirable in drug candidates intended for long-term therapeutic use.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate presents both challenges and opportunities for organic chemists. The construction of the isoindole ring system typically requires multi-step sequences involving cyclization reactions or transition-metal-catalyzed cross-coupling. The introduction of the acetoate functionality via esterification or transesterification reactions further complicates the synthetic route but also allows for derivatization into other pharmacologically relevant structures. Recent publications highlight novel catalytic methods that have streamlined such syntheses while maintaining high yields and purity.

The compound’s potential as a building block for more complex molecules has not gone unnoticed by medicinal chemists. Its rigid core structure can serve as a scaffold for designing analogs with enhanced binding affinity or altered pharmacokinetic profiles. By systematically modifying substituents such as the cyclohexyl group or exploring different acetoate derivatives, researchers aim to optimize bioactivity while minimizing off-target effects. This approach aligns with current trends in drug development toward highly selective and potent therapeutic agents.

Evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate also extends to its physicochemical properties, which are critical for formulation and delivery. Techniques such as X-ray crystallography have been employed to elucidate its molecular geometry and confirm conformational preferences. These insights are valuable for predicting how the compound will behave in different environments—from solution-phase assays to solid-state formulations. Additionally, spectroscopic methods like NMR spectroscopy have revealed detailed information about hydrogen bonding networks within the molecule.

The growing interest in heterocyclic compounds like this one reflects broader trends in pharmaceutical research toward natural product-inspired scaffolds and synthetic molecules with unique structural motifs. The combination of electronic and steric features provided by its framework makes it an attractive candidate for further exploration in both academic laboratories and industrial research settings. Collaborative efforts between synthetic chemists and biologists are essential to translate these chemical assets into viable therapeutic candidates.

As computational power increases and high-throughput screening technologies become more sophisticated, virtual screening methods are being increasingly used to identify promising hits from large chemical libraries. In this context, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylpropanoate could serve as a reference compound against which new molecules are evaluated for their potential biological activity. Such strategies accelerate the drug discovery pipeline by prioritizing compounds most likely to succeed based on their structural features alone.

The future direction of research on this compound will likely involve interdisciplinary approaches combining organic synthesis with biophysical studies. Investigating its interactions with biological targets at an atomic level will provide critical data for designing next-generation derivatives with improved efficacy and safety profiles. Meanwhile，the development of green chemistry methodologies may also play a role in optimizing synthetic routes toward sustainability without compromising performance—a key consideration in modern pharmaceutical manufacturing.